Cas no 1248514-18-2 (1-(3-Methylphenyl)ethane-1-sulfonamide)
1248514-18-2 structure
Product Name:1-(3-Methylphenyl)ethane-1-sulfonamide
CAS No:1248514-18-2
MF:C9H13NO2S
MW:199.27002120018
MDL:MFCD16672082
CID:5249514
PubChem ID:53888916
Update Time:2023-08-26
1-(3-Methylphenyl)ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methylphenyl)ethane-1-sulfonamide
- Benzenemethanesulfonamide, α,3-dimethyl-
-
- MDL： MFCD16672082
- Inchi： 1S/C9H13NO2S/c1-7-4-3-5-9(6-7)8(2)13(10,11)12/h3-6,8H,1-2H3,(H2,10,11,12)
- InChI Key： HPCHLMAJAYYORG-UHFFFAOYSA-N
- SMILES： S(C(C)C1C=CC=C(C)C=1)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 255
- XLogP3: 1.2
- Topological Polar Surface Area: 68.5
1-(3-Methylphenyl)ethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-200532-0.05g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-200532-0.1g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-200532-0.25g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-200532-0.5g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-200532-1.0g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 1g |
$1142.0 | 2023-05-24 | ||
| Enamine | EN300-200532-2.5g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-200532-5.0g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 5g |
$3313.0 | 2023-05-24 | ||
| Enamine | EN300-200532-10.0g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 10g |
$4914.0 | 2023-05-24 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01023501-1g |
1-(3-Methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 95% | 1g |
￥5677.0 | 2023-04-04 | |
| Enamine | EN300-200532-1g |
1-(3-methylphenyl)ethane-1-sulfonamide |
1248514-18-2 | 1g |
$986.0 | 2023-09-16 |
1-(3-Methylphenyl)ethane-1-sulfonamide Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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